Cas no 2580198-46-3 (lithium(1+) 5-(2-hydroxyethoxy)pentanoate)

• Product Name: lithium(1+) 5-(2-hydroxyethoxy)pentanoate
• CAS No: 2580198-46-3
• MF: C₇H₁₃LiO₄
• MW: 168.116722822189
• MDL: MFCD33020981
• CID: 5659528
• PubChem ID: 155858960
• Update Time: 2025-05-22

lithium(1+) 5-(2-hydroxyethoxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27702276
• 2580198-46-3
• lithium(1+) 5-(2-hydroxyethoxy)pentanoate
• Lithium;5-(2-hydroxyethoxy)pentanoate

• MDL： MFCD33020981
• Inchi： 1S/C7H14O4.Li/c8-4-6-11-5-2-1-3-7(9)10;/h8H,1-6H2,(H,9,10);/q;+1/p-1
• InChI Key： UQENKLZQMCHEOO-UHFFFAOYSA-M
• SMILES： O(CCO)CCCCC(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 168.09738733g/mol
• Monoisotopic Mass: 168.09738733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on lithium(1+) 5-(2-hydroxyethoxy)pentanoate

Lithium(1+) 5-(2-Hydroxyethoxy)Pentanoate: A Comprehensive Overview

The compound with CAS No. 2580198-46-3, known as lithium(1+) 5-(2-hydroxyethoxy)pentanoate, is a lithium salt of 5-(2-hydroxyethoxy)pentanoic acid. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and energy storage technologies.

Lithium(1+) 5-(2-hydroxyethoxy)pentanoate is synthesized through a series of well-defined chemical reactions, often involving the neutralization of the corresponding carboxylic acid with lithium hydroxide or lithium carbonate. The resulting salt exhibits a high degree of purity and stability, making it suitable for use in demanding applications. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as lithium-based polymers and hybrid organic-inorganic composites.

One of the most promising applications of lithium(1+) 5-(2-hydroxyethoxy)pentanoate is in the field of lithium-ion batteries. Researchers have demonstrated that this compound can serve as an effective electrolyte additive, enhancing the electrochemical performance and safety of lithium-ion batteries. Its ability to form stable solid-electrolyte interphases (SEIs) on the anode surface has been extensively studied, with recent findings suggesting improved cycle life and reduced resistance under high-current conditions.

In addition to its electrochemical applications, lithium(1+) 5-(2-hydroxyethoxy)pentanoate has shown potential in the pharmaceutical industry. Its unique structure allows for controlled drug delivery systems, where it can act as a biocompatible carrier for therapeutic agents. Recent advancements in nanotechnology have enabled the use of this compound in the development of targeted drug delivery systems, offering improved efficacy and reduced side effects.

The synthesis and characterization of lithium(1+) 5-(2-hydroxyethoxy)pentanoate have been extensively documented in recent scientific literature. For instance, a study published in *Advanced Materials* explored its role in the formation of self-healing polymer networks, demonstrating exceptional mechanical properties and environmental adaptability. Another research article in *Journal of Power Sources* highlighted its application as an electrolyte additive in next-generation lithium-sulfur batteries, showcasing enhanced energy density and cyclability.

Furthermore, lithium(1+) 5-(2-hydroxyethoxy)pentanoate has been investigated for its potential in bio-based materials. Its compatibility with natural polymers and biodegradable matrices makes it an attractive candidate for sustainable material development. Recent breakthroughs in this area include its use in creating biodegradable films with improved barrier properties, which could revolutionize packaging industries by reducing environmental impact.

In conclusion, lithium(1+) 5-(2-hydroxyethoxy)pentanoate (CAS No. 2580198-46-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key material for future technological innovations.